Cas no 141333-36-0 (2-(3-(Cyclopentyloxy)-4-methoxyphenyl)acetonitrile)

• Product Name: 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)acetonitrile
• CAS No: 141333-36-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD09834353
• CID: 1057340
• PubChem ID: 10728228
• Update Time: 2025-06-08

2-(3-(Cyclopentyloxy)-4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopentyloxy)-4-methoxyphenylacetonitrile
• [3-(Cyclopentyloxy)-4-methoxyphenyl]acetonitrile
• 2-(3-Cyclopentyloxy-4-methoxyphenyl)ethanenitrile
• 3-(Cyclopentyloxy)-4-methoxybenzeneacetonitrile
• 3-Cyclopentyloxy-4-methoxyphenylacetonitrile
• 2-[3-(cyclopentyloxy)-4-methoxyphenyl]acetonitrile
• 2-(3-cyclopentyloxy-4-methoxyphenyl)acetonitrile
• KOIFVFCAXJUKHG-UHFFFAOYSA-N
• 4-cyanomethyl-2-cyclopentyloxy-1-methoxybenzene
• DB-240667
• (3-Cyclopentyloxy-4-methoxyphenyl)acetonitrile
• SY022777
• CS-0038774
• 141333-36-0
• W12984
• AKOS015967445
• 3-(cylcopentyloxy)-4-methoxybenzeneacetonitrile
• 2-(3-Cyclopentyloxy-4-methoxyphenyl)ethane nitrile
• MFCD09834353
• 2-(3-(Cyclopentyloxy)-4-Methoxyphenyl)Acetonitrile
• Benzeneacetonitrile, 3-(cyclopentyloxy)-4-methoxy-
• AS-68446
• SCHEMBL3170776
• 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)acetonitrile

• MDL： MFCD09834353
• Inchi： 1S/C14H17NO2/c1-16-13-7-6-11(8-9-15)10-14(13)17-12-4-2-3-5-12/h6-7,10,12H,2-5,8H2,1H3
• InChI Key： KOIFVFCAXJUKHG-UHFFFAOYSA-N
• SMILES： O(C1C=C(CC#N)C=CC=1OC)C1CCCC1

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.109
• Melting Point: 32-34 ºC
• Boiling Point: 371 ºC
• Flash Point: 135 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)acetonitrile

Professional Introduction to 2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile) with CAS No. 141333-36-0

2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile) is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 141333-36-0, has garnered significant attention in the field of pharmaceutical chemistry and drug discovery due to its potential applications in the synthesis of bioactive molecules. The presence of both cyclopentyl and methoxy substituents on a phenyl ring, coupled with an acetonitrile functional group, endows this molecule with distinctive electronic and steric characteristics that make it a valuable intermediate in organic synthesis.

The structural motif of 2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile) is particularly intriguing from a chemical perspective. The cyclopentyl group introduces a bulky, rigid structure that can influence the conformation and reactivity of the molecule. This feature is particularly useful in medicinal chemistry, where steric hindrance can play a critical role in determining the binding affinity of a drug candidate to its biological target. On the other hand, the methoxy group at the para position relative to the acetonitrile group enhances the electron density on the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. This dual functionality makes the compound a versatile building block for constructing more complex pharmacophores.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of novel compounds. The structural features of 2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile) have been extensively analyzed using molecular modeling techniques to understand its potential interactions with biological targets. These studies have highlighted the compound's ability to engage in hydrophobic and π-stacking interactions, which are common motifs in protein-ligand binding. Furthermore, the acetonitrile group serves as a hydrogen bond acceptor, enhancing its capacity to interact with polar residues in proteins. Such insights have guided the design of derivatives with improved pharmacokinetic properties and target specificity.

The synthesis of 2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile) represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization of the aromatic ring followed by nitrile formation. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques not only demonstrate the synthetic prowess but also highlight the compound's utility as a scaffold for further derivatization. The robustness of its synthetic route ensures scalability for industrial applications, making it an attractive candidate for large-scale drug production.

Recent advancements in drug discovery have emphasized the importance of heterocyclic compounds due to their diverse biological activities and structural complexity. The phenyl ring in 2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile) can be further modified to introduce various heterocyclic moieties, such as pyridines or pyrimidines, which are known to enhance binding affinity and selectivity. Such modifications have been successfully employed in the development of kinase inhibitors and other therapeutic agents. The compound's flexibility in undergoing further functionalization makes it a valuable asset in medicinal chemistry libraries, providing researchers with a platform to explore novel pharmacological entities.

The pharmacological potential of 2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile has been explored through several preclinical studies. Its derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its ability to modulate neurotransmitter receptors has opened avenues for research into central nervous system disorders. These findings underscore the compound's versatility and highlight its importance as a lead structure in drug development programs. Continued investigation into its biological effects will further elucidate its therapeutic potential and guide future synthetic efforts.

The impact of 2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile extends beyond academic research; it has practical implications for industrial applications as well. Pharmaceutical companies are increasingly adopting structure-based drug design approaches, where compounds like this serve as key intermediates in developing new therapies. The compound's well-defined chemical properties facilitate rapid optimization through combinatorial chemistry and high-throughput screening techniques. This integration of synthetic chemistry with computational biology accelerates the discovery process, bringing new drugs to market more efficiently.

As our understanding of molecular interactions evolves, so does our appreciation for compounds like 2-(3-(Cyclopentyloxy-4-methoxyphenyl)acetonitrile). Emerging technologies such as machine learning and artificial intelligence are being employed to predict molecular properties and optimize synthetic routes faster than ever before. These tools are particularly valuable for analyzing complex molecules like this one, providing insights that would be time-consuming or impossible to obtain through traditional experimental methods alone. The synergy between experimental chemistry and computational science is paving the way for innovative discoveries that will shape the future of pharmaceuticals.

In conclusion, 2-(3-(Cyclopentyloxy-4-< strong>methoxyphenyl strong>)acetonitrile is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing bioactive molecules with tailored properties. As advancements continue in synthetic methodologies and computational biology, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes worldwide.